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The quest for highly efficient and stable organic solar cells (OSCs) has led to the development
of novel donor and acceptor materials. BTR-CI, a small molecule donor, has emerged as a
promising candidate, demonstrating high power conversion efficiencies (PCEs) when paired
with various non-fullerene acceptors (NFASs). This guide provides a comparative benchmark of
BTR-CI's performance with different NFAs, supported by experimental data, detailed protocols,
and visualizations to aid researchers in the field of organic photovoltaics.

Performance Benchmark of BTR-CI| with Non-
Fullerene Acceptors

The photovoltaic performance of BTR-CI is significantly influenced by the choice of the non-
fullerene acceptor. The table below summarizes key performance metrics of BTR-Cl-based
organic solar cells with several prominent NFAs.
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Acceptor Voc (V) FF (%) PCE (%) Reference
(mA/cm2)

Y6 ~0.85 ~23.66 ~74.7 13.6 - 14.7 [1112113]

Y6 +

PC71BM (5 - - - 15.34 [2]

wit%)

BTP-FCI-FCI 0.825 24.58 75.36 15.29 [4]

BTP-2F-2Cl 0.823 22.35 71.41 13.14 [4]

ITIC - - - ~1.77 [5]

Note: The performance of organic solar cells can vary based on fabrication conditions and
device architecture. The data presented here is for comparative purposes.

Experimental Protocols

Detailed and standardized experimental procedures are crucial for reproducing and building
upon research findings. Below are typical protocols for the fabrication and characterization of
BTR-Cl-based non-fullerene organic solar cells.

Device Fabrication

A common device architecture for these solar cells is the conventional structure:
ITO/PEDOT:PSS/BTR-CI:NFA/Electron Transport Layer/Metal Electrode.

e Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned
in ultrasonic baths of detergent, deionized water, acetone, and isopropanol for 15 minutes
each. The substrates are then dried with nitrogen gas and treated with UV-ozone for 15
minutes.

» Hole Transport Layer (HTL) Deposition: A layer of poly(3,4-
ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the
cleaned ITO substrates and annealed at 150°C for 15 minutes in air.
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» Active Layer Deposition: The BTR-CI:NFA blend solution in a suitable solvent (e.g.,
chloroform) is spin-coated onto the PEDOT:PSS layer in a nitrogen-filled glovebox. The film
is then typically annealed at a specific temperature and for a certain duration to optimize the
morphology.

o Electron Transport Layer (ETL) and Electrode Deposition: An electron transport layer (e.g.,
Ca, PEN-Br) and a top metal electrode (e.g., Al) are sequentially deposited via thermal
evaporation under high vacuum.

Characterization

The performance of the fabricated devices is evaluated using the following standard
characterization techniques:

o Current Density-Voltage (J-V) Characteristics: Measured under simulated AM 1.5G solar
illumination (100 mW/cm2) using a solar simulator. This provides key parameters such as
open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power
conversion efficiency (PCE).

o External Quantum Efficiency (EQE): Measured to determine the ratio of collected charge
carriers to incident photons at each wavelength.

o Carrier Mobility: The charge carrier mobility of the active layer is often measured using the
space-charge-limited current (SCLC) method.[6]

e Morphology Characterization: Techniques like Atomic Force Microscopy (AFM) and
Transmission Electron Microscopy (TEM) are used to study the surface morphology and
phase separation of the BTR-CI:NFA blend film.

Visualizing the Process and Principles

To better illustrate the experimental workflow and the fundamental principles of organic solar
cells, the following diagrams are provided.
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Organic Solar Cell Fabrication Workflow
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Principle of Organic Solar Cell Operation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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